Cas no 1707668-11-8 (2-Benzyl-8-piperazin-1-yl-2H-[1,2,4]triazolo[4,3-a]pyrazin-3-one)

• Product Name: 2-Benzyl-8-piperazin-1-yl-2H-[1,2,4]triazolo[4,3-a]pyrazin-3-one
• CAS No: 1707668-11-8
• MF: C₁₆H₁₈N₆O
• MW: 310.35372209549
• CID: 5171679
• Update Time: 2025-10-23

2-Benzyl-8-piperazin-1-yl-2H-[1,2,4]triazolo[4,3-a]pyrazin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-Benzyl-8-piperazin-1-yl-2H-[1,2,4]triazolo[4,3-a]pyrazin-3-one

• Inchi： 1S/C16H18N6O/c23-16-21-11-8-18-14(20-9-6-17-7-10-20)15(21)19-22(16)12-13-4-2-1-3-5-13/h1-5,8,11,17H,6-7,9-10,12H2
• InChI Key： UOQGOSKNPLRONA-UHFFFAOYSA-N
• SMILES： C12=NN(CC3=CC=CC=C3)C(=O)N1C=CN=C2N1CCNCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 2-Benzyl-8-piperazin-1-yl-2H-[1,2,4]triazolo[4,3-a]pyrazin-3-one

Recent Advances in the Study of 2-Benzyl-8-piperazin-1-yl-2H-[1,2,4]triazolo[4,3-a]pyrazin-3-one (CAS: 1707668-11-8)

The compound 2-Benzyl-8-piperazin-1-yl-2H-[1,2,4]triazolo[4,3-a]pyrazin-3-one (CAS: 1707668-11-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring a triazolopyrazine core, has been investigated for its role as a modulator of various biological targets, including kinases and G protein-coupled receptors (GPCRs). Recent studies have focused on its synthesis, structural optimization, and pharmacological profiling, aiming to elucidate its mechanism of action and therapeutic potential.

One of the key areas of research has been the exploration of this compound's kinase inhibitory activity. Kinases play a critical role in cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Preliminary data suggest that 2-Benzyl-8-piperazin-1-yl-2H-[1,2,4]triazolo[4,3-a]pyrazin-3-one exhibits selective inhibition against specific kinase isoforms, making it a promising candidate for further development. Structural-activity relationship (SAR) studies have been conducted to optimize its binding affinity and selectivity, with modifications to the benzyl and piperazine moieties showing significant impact on its biological activity.

In addition to its kinase inhibitory properties, recent investigations have highlighted the compound's potential as a GPCR modulator. GPCRs are a large family of cell surface receptors involved in a wide range of physiological processes, and they represent a major target for drug discovery. Early-stage in vitro and in vivo studies have demonstrated that this compound can interact with specific GPCR subtypes, leading to modulation of downstream signaling pathways. These findings open new avenues for the development of therapeutics targeting neurological and metabolic disorders.

The synthesis of 2-Benzyl-8-piperazin-1-yl-2H-[1,2,4]triazolo[4,3-a]pyrazin-3-one has also been a focus of recent research. Novel synthetic routes have been developed to improve yield and purity, with particular emphasis on green chemistry principles to reduce environmental impact. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, have been employed to characterize the compound and ensure its structural integrity.

Pharmacokinetic and toxicological studies are currently underway to evaluate the compound's suitability for clinical development. Preliminary results indicate favorable absorption, distribution, metabolism, and excretion (ADME) profiles, with minimal off-target effects. However, further optimization may be required to enhance its bioavailability and reduce potential toxicity.

In conclusion, 2-Benzyl-8-piperazin-1-yl-2H-[1,2,4]triazolo[4,3-a]pyrazin-3-one represents a promising scaffold for the development of novel therapeutics targeting kinases and GPCRs. Ongoing research aims to further elucidate its mechanism of action, optimize its pharmacological properties, and explore its therapeutic potential in various disease models. The compound's unique structural features and biological activity make it a valuable candidate for future drug discovery efforts.